Cas no 26091-02-1 (3-Phenyl-N-(3-phenylacryloyl)prop-2-enamide)
26091-02-1 structure
Product Name:3-Phenyl-N-(3-phenylacryloyl)prop-2-enamide
CAS No:26091-02-1
MF:C18H15NO2
MW:277.317204713821
CID:2661568
Update Time:2023-08-06
3-Phenyl-N-(3-phenylacryloyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- 3-phenyl-N-(3-phenylprop-2-enoyl)prop-2-enamide
- 3-Phenyl-N-(3-phenylacryloyl)prop-2-enamide
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- Inchi: 1S/C18H15NO2/c20-17(13-11-15-7-3-1-4-8-15)19-18(21)14-12-16-9-5-2-6-10-16/h1-14H,(H,19,20,21)
- InChI Key: XGZFCQHYJLUTCV-UHFFFAOYSA-N
- SMILES: O=C(C=CC1C=CC=CC=1)NC(C=CC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 361
- Topological Polar Surface Area: 46.2
3-Phenyl-N-(3-phenylacryloyl)prop-2-enamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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